Cas no 87797-84-0 (6beta-Hydroxyipolamiide)

6beta-Hydroxyipolamiide structure
6beta-Hydroxyipolamiide structure
Product Name:6beta-Hydroxyipolamiide
CAS No:87797-84-0
MF:C17H26O12
MW:422.381146907806
MDL:MFCD17214925
CID:836769
PubChem ID:14137128
Update Time:2024-10-26

6beta-Hydroxyipolamiide Chemical and Physical Properties

Names and Identifiers

    • 6beta-Hydroxyipolamiide
    • 6β-Hydroxyipolamiide
    • Methyl (1S,4aR,5R,7S,7aR)-1-(β-D-glucopyranosyloxy)-4a,5,7-trihyd roxy-7-methyl-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxy late
    • Cyclopenta[c]pyran-4-carboxylic acid, 1-(β-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-4a,5,7-trihydroxy-7-methyl-, methyl ester, [1S-(1α,4aα,5α,7α,7aα)]- (ZCI)
    • 87797-84-0
    • MEGxp0_001330
    • NCGC00180538-01
    • CS-0023168
    • BRD-K69634923-001-01-1
    • AKOS032962241
    • ACon1_001407
    • 6-Hydroxyipolamiide
    • Cyclopenta[c]pyran-4-carboxylic acid, 1-(-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-4a,5,7-trihydroxy-7-methyl-, methyl ester, [1S-(1,4a,5,7,7a)]-
    • methyl (1S,4aR,5R,7S,7aR)-4a,5,7-trihydroxy-7-methyl-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,5,6,7a-tetrahydrocyclopenta[c]pyran-4-carboxylate
    • A-Hydroxyipolamiide
    • 6
    • HY-N2703
    • FS-9125
    • [ "" ]
    • MDL: MFCD17214925
    • Inchi: 1S/C17H26O12/c1-16(24)3-8(19)17(25)6(13(23)26-2)5-27-15(12(16)17)29-14-11(22)10(21)9(20)7(4-18)28-14/h5,7-12,14-15,18-22,24-25H,3-4H2,1-2H3/t7-,8-,9-,10+,11-,12-,14+,15+,16+,17-/m1/s1
    • InChI Key: RRKJSAASNMDKLI-NZHINYMZSA-N
    • SMILES: O[C@]12[C@H](O)C[C@@](O)(C)[C@H]1[C@@H](OC=C2C(=O)OC)O[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O1

Computed Properties

  • Exact Mass: 422.14200
  • Monoisotopic Mass: 422.14242626g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 669
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.1
  • Topological Polar Surface Area: 196Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.7±0.1 g/cm3
  • Boiling Point: 669.3±55.0 °C at 760 mmHg
  • Flash Point: 238.5±25.0 °C
  • PSA: 195.60000
  • LogP: -3.92100
  • Vapor Pressure: 0.0±4.6 mmHg at 25°C

6beta-Hydroxyipolamiide Security Information

6beta-Hydroxyipolamiide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
H87470-5mg
Methyl (1S,4aR,5R,7S,7aR)-1-(β-D-glucopyranosyloxy)-4a,5,7-trihyd roxy-7-methyl-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxy late
87797-84-0 ,HPLC≥98%
5mg
¥4640.0 2023-09-07
Cooke Chemical
M3069635-1mg
6β-Hydroxyipolamiide
87797-84-0 95%
1mg
RMB 1216.00 2025-02-21
TargetMol Chemicals
TN3204-5 mg
6beta-Hydroxyipolamiide
87797-84-0 98%
5mg
¥ 3,230 2023-07-11
TargetMol Chemicals
TN3204-1 mL * 10 mM (in DMSO)
6beta-Hydroxyipolamiide
87797-84-0 98%
1 mL * 10 mM (in DMSO)
¥ 3330 2023-09-15
TargetMol Chemicals
TN3204-5mg
6beta-Hydroxyipolamiide
87797-84-0
5mg
¥ 3230 2024-07-20
A2B Chem LLC
AH93524-5mg
6beta-Hydroxyipolamiide
87797-84-0 98.0%
5mg
$577.00 2024-04-19
TargetMol Chemicals
TN3204-1 ml * 10 mm
6beta-Hydroxyipolamiide
87797-84-0
1 ml * 10 mm
¥ 3330 2024-07-20
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.